Cas no 1330752-24-3 (Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate)

Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate is a heterocyclic compound featuring a pyrrole core substituted with a chloropyridazine moiety and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of both electron-withdrawing (chloropyridazine) and electron-donating (methyl) groups enhances its reactivity in nucleophilic or electrophilic substitution reactions. The ethyl ester group further facilitates derivatization, enabling the synthesis of amides, acids, or other functionalized derivatives. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.
Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate structure
1330752-24-3 structure
Product name:Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
CAS No:1330752-24-3
MF:C12H12ClN3O2
MW:265.695581436157
CID:5207735

Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
    • Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
    • 1-(6-Chloro-pyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester
    • 1H-Pyrrole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-4-methyl-, ethyl ester
    • Inchi: 1S/C12H12ClN3O2/c1-3-18-12(17)9-7-16(6-8(9)2)11-5-4-10(13)14-15-11/h4-7H,3H2,1-2H3
    • InChI Key: AANMIWZRGZXJOT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)N1C=C(C(=O)OCC)C(C)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57

Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1664316-10g
Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
1330752-24-3 98%
10g
¥37053.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1664316-1g
Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
1330752-24-3 98%
1g
¥11985.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1664316-5g
Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
1330752-24-3 98%
5g
¥29106.00 2024-08-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD610355-1g
Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
1330752-24-3 97%
1g
¥5663.0 2023-04-03
Chemenu
CM494033-1g
Ethyl1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate
1330752-24-3 97%
1g
$990 2024-08-02

Additional information on Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate

Comprehensive Overview of Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate (CAS No. 1330752-24-3)

Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate (CAS No. 1330752-24-3) is a specialized organic compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and applications. The unique structural features of this molecule, including the chloropyridazine and pyrrole moieties, make it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, the demand for novel agrochemicals and pharmaceutical intermediates has surged, driven by the need for sustainable and efficient solutions in agriculture and medicine. Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate has emerged as a key player in this context, owing to its potential applications in the development of crop protection agents and drug discovery. Researchers are particularly interested in its role as a building block for pesticides and herbicides, given its ability to interact with specific biological targets.

The synthesis of Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate involves a series of well-documented chemical reactions, including condensation, cyclization, and esterification. These processes are optimized to ensure high yield and purity, which are critical for its subsequent applications. The compound's CAS No. 1330752-24-3 serves as a unique identifier, facilitating its classification and retrieval in chemical databases and regulatory frameworks.

One of the most intriguing aspects of this compound is its potential role in addressing contemporary challenges such as resistance management in agriculture. With the increasing prevalence of pest resistance to conventional pesticides, there is a growing need for innovative chemistries that can overcome these barriers. Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate offers a promising avenue for the development of next-generation agrochemicals with novel modes of action.

In the pharmaceutical sector, this compound is being explored for its potential as a scaffold in the design of new therapeutic agents. The pyrrole and pyridazine rings are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are investigating its derivatives for their efficacy in targeting specific disease pathways, making it a subject of intense study in medicinal chemistry.

The environmental and safety profiles of Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate are also under scrutiny, as regulatory bodies emphasize the importance of sustainable chemistry. Efforts are underway to assess its biodegradability, ecotoxicity, and overall impact on ecosystems. These studies are crucial for ensuring that the compound can be used responsibly in various applications without posing undue risks to human health or the environment.

From a commercial perspective, the global market for specialty chemicals like Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate is expanding rapidly. Companies are investing in research and development to capitalize on its potential, while also navigating the complexities of intellectual property and regulatory compliance. The compound's versatility and utility make it a valuable asset in the competitive landscape of fine chemicals.

In conclusion, Ethyl 1-(6-chloropyridazin-3-yl)-4-methyl-1H-pyrrole-3-carboxylate (CAS No. 1330752-24-3) represents a fascinating example of how heterocyclic chemistry can address some of the most pressing challenges in agriculture and medicine. Its unique structural features, combined with its potential applications, make it a compound of great interest to researchers and industry professionals alike. As the scientific community continues to explore its possibilities, this molecule is poised to play a pivotal role in the development of innovative solutions for a sustainable future.

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